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Compound of Interest

Compound Name: Oxyphenbutazone-d9

Cat. No.: B564727 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This document provides immediate and

essential safety and logistical information for Oxyphenbutazone-d9, a deuterated analog of

the non-steroidal anti-inflammatory drug (NSAID) Oxyphenbutazone. The following procedural

guidance is based on the safety data for the parent compound, Oxyphenbutazone, as a

specific safety data sheet for the deuterated form was not available. The primary hazard profile

is not expected to be significantly altered by deuterium labeling.

Hazard Identification and Toxicology
Oxyphenbutazone is classified as harmful if swallowed and is very toxic to aquatic life. It may

also cause irritation to the respiratory tract, skin, and eyes.

Quantitative Toxicology Data
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Metric Value Species Route Reference

LD50 330 mg/kg Mouse Oral

LD50 329 mg/kg Rat Oral

Intraperitoneal

LD50
100 mg/kg Mouse Intraperitoneal

Intraperitoneal

LD50
145 mg/kg Rat Intraperitoneal

TDLO 27 mg/kg/14D Human Oral

Personal Protective Equipment (PPE)
A comprehensive approach to personal protective equipment is critical to minimize exposure

during the handling of Oxyphenbutazone-d9. The following PPE is recommended based on

guidelines for handling hazardous drugs.

Recommended Personal Protective Equipment

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b564727?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b564727?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Body Part Recommended PPE
Specifications and
Standards

Hands
Double gloves (chemotherapy-

grade)

Powder-free, latex-free, tested

to ASTM D6978 standard.

Body
Impermeable, long-sleeved

gown

Disposable, with back closure

and elastic or knit cuffs.

Eyes Safety goggles or a face shield

Must meet ANSI Z87.1

standards to protect against

splashes.

Respiratory N95 or higher-rated respirator

Required when handling

powders outside of a

containment device.

Head Hair and beard covers To prevent contamination.

Feet Shoe covers Disposable and slip-resistant.

Operational Plan for Safe Handling
A systematic workflow ensures safety at every stage of handling Oxyphenbutazone-d9, from

receiving to disposal.

Step-by-Step Handling Protocol

Receiving:

Upon receipt, inspect the package for any signs of damage or leakage in a designated

receiving area.

Wear chemotherapy-grade gloves when unpacking.

If the container is not enclosed in plastic, consider wearing respiratory protection until the

integrity of the primary container is confirmed.

Storage:
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Store in a well-ventilated, designated area away from incompatible materials.

Keep the container tightly closed.

The storage area should be clearly labeled with appropriate hazard warnings.

Preparation and Use:

All handling of solid Oxyphenbutazone-d9 should be conducted within a certified

chemical fume hood or other appropriate containment primary engineering control (C-

PEC) to avoid dust formation and inhalation.

Wear all recommended PPE, including double gloves, a gown, and eye protection.

Use dedicated equipment (spatulas, weighing paper, etc.) and decontaminate it after use.

Spill Response:

In case of a spill, evacuate the immediate area.

Don appropriate PPE, including respiratory protection.

Contain the spill using a spill kit with absorbent materials.

Carefully collect the spilled material and place it in a sealed container for hazardous waste

disposal.

Clean the spill area thoroughly with an appropriate decontaminating agent.

Disposal Plan
Proper disposal of Oxyphenbutazone-d9 and contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Disposal Protocol

Waste Segregation:
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All materials contaminated with Oxyphenbutazone-d9, including gloves, gowns, weighing

paper, and excess compound, should be collected in a designated, labeled hazardous

waste container.

Containerization:

Use leak-proof, sealable containers for all waste.

Label the container clearly as "Hazardous Chemical Waste" and list "Oxyphenbutazone-
d9" as the content.

Disposal Method: *

To cite this document: BenchChem. [Essential Safety and Logistics for Handling
Oxyphenbutazone-d9]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b564727#personal-protective-equipment-for-handling-
oxyphenbutazone-d9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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